N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide, also known as MTAPA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide's mechanism of action involves binding to the sigma-1 receptor, resulting in the modulation of various cellular signaling pathways. This modulation leads to changes in neuronal function, including the regulation of calcium ion channels and the release of neurotransmitters. Additionally, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium ion channels, the release of neurotransmitters, and the regulation of inflammatory responses. Additionally, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have neuroprotective effects, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and pharmacological effects of this receptor. Additionally, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have low toxicity and good stability, making it suitable for use in in vitro and in vivo experiments. However, one limitation of using N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide is that it is a relatively new compound, and its full range of effects and potential applications are not yet fully understood.
Future Directions
There are many potential future directions for research involving N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide. One area of focus could be the development of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide-based therapeutic agents for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to investigate the full range of effects of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide on cellular signaling pathways and neurotransmitter release. Finally, research could be conducted to optimize the synthesis of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide and to develop new analogs with improved pharmacological properties.
Synthesis Methods
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide can be synthesized using a multi-step process that involves the reaction of 2-piperidin-4-yloxyacetic acid with 5-methylthiophene-2-carboxylic acid, followed by a series of chemical reactions that result in the final product. The synthesis of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been optimized to ensure high yield and purity, making it suitable for use in scientific research.
Scientific Research Applications
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and drug discovery. In particular, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-10-2-3-12(18-10)8-15-13(16)9-17-11-4-6-14-7-5-11/h2-3,11,14H,4-9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKYDVGITMQEHPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CNC(=O)COC2CCNCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.